Cas no 2680618-77-1 (benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate
• CAS No: 2680618-77-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6294916
• PubChem ID: 165914630
• Update Time: 2025-10-21

benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate
• EN300-7338555
• 2680618-77-1

• Inchi： 1S/C14H19NO4/c16-9-12(13-7-4-8-18-13)15-14(17)19-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,16H,4,7-10H2,(H,15,17)
• InChI Key： ASFYAYOWWDWQKM-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate

Introduction to Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate (CAS No. 2680618-77-1)

Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate, with the chemical identifier CAS No. 2680618-77-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of novel bioactive agents. The structure of this molecule, featuring a benzyl group and a carbamate moiety linked to a hydroxylated ethylene oxide derivative, makes it a fascinating subject for further investigation.

The molecular structure of Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate is characterized by its unique functional groups, which include a benzyl group (C₆H₅CH₂-) and a carbamate group (-NHCOOCH₂CH₂OH). The presence of these groups suggests potential interactions with biological targets, making this compound a valuable candidate for further exploration in medicinal chemistry. The benzyl group is often used in pharmaceuticals due to its ability to enhance solubility and stability, while the carbamate group is known for its role in forming hydrogen bonds, which can be crucial for binding to biological receptors.

In recent years, there has been growing interest in the development of new carbamate-based compounds for their potential therapeutic applications. Carbamates have been widely studied for their role as intermediates in the synthesis of various pharmaceuticals, including herbicides, insecticides, and even some therapeutic agents. The hydroxylated ethylene oxide derivative in the structure of Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate adds an additional layer of complexity, suggesting possible interactions with enzymes and other biological molecules that may be relevant to drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The unique combination of functional groups in its structure makes it a versatile candidate for further modifications and derivatization. Researchers have been exploring various synthetic pathways to modify this compound, aiming to enhance its bioactivity and selectivity. For instance, studies have shown that by altering the substitution patterns on the benzyl ring or modifying the hydroxylated ethylene oxide chain, it may be possible to fine-tune the pharmacological properties of this molecule.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and optimize the properties of new drug candidates. Computational modeling has been particularly useful in understanding the interactions between Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate and biological targets. These studies have provided valuable insights into how changes in the molecular structure can affect binding affinity and selectivity. For example, molecular dynamics simulations have been used to explore the conformational flexibility of this compound and how it may interact with proteins or other biomolecules.

Additionally, there has been increasing interest in green chemistry approaches for synthesizing pharmaceutical compounds. The synthesis of Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate has been investigated using environmentally friendly methods, such as catalytic processes that minimize waste and energy consumption. These efforts align with broader trends in pharmaceutical research aimed at developing sustainable practices that reduce environmental impact while maintaining high standards of efficacy and safety.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are also exploring its use in materials science and biotechnology. For instance, derivatives of carbamates have shown promise as stabilizers or cross-linking agents in polymer formulations. The unique structural features of Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate make it an attractive candidate for developing novel materials with enhanced properties.

In conclusion, Benzyl N-[2-hydroxy-1-(oxolan-2-yl)ethyl]carbamate (CAS No. 2680618-77-1) represents a significant area of research with potential applications across multiple fields. Its unique molecular structure and functional groups make it a valuable candidate for further exploration in drug development, computational modeling, and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.